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Introduction
Biotinylation, the process of covalently attaching biotin to a molecule, is a cornerstone

technique in life sciences research.[1][2] The exceptionally strong and specific non-covalent

interaction between biotin (Vitamin B7) and the proteins avidin and streptavidin (Ka = 1015 M-

1) forms the basis for numerous applications in detection, purification, and immobilization of

proteins and other biomolecules.[2][3][4][5][6] Amine-reactive biotinylation reagents are widely

used to label proteins by targeting the abundant primary amines found on lysine residues and

the N-terminus of polypeptide chains.[6][7][8][9] This document provides detailed protocols and

application notes for the successful biotinylation of proteins using amine-reactive reagents.

Principle of Amine-Reactive Biotinylation
The most common amine-reactive biotinylation reagents utilize an N-hydroxysuccinimide (NHS)

ester functional group.[7][8][10] The NHS ester reacts with the nucleophilic primary amine of a

protein in a pH-dependent manner (optimally at pH 7-9) to form a stable amide bond, releasing

NHS as a byproduct.[8][11][12][13]

Reaction Mechanism
The reaction proceeds via a nucleophilic attack of the unprotonated primary amine on the NHS

ester, leading to the formation of a stable amide linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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